(E)-Bis(3,5-dimethylhexan-3-yl)diazene
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(E)-Bis(3,5-dimethylhexan-3-yl)diazene is a symmetric azo compound characterized by a central diazene (N=N) group flanked by two identical 3,5-dimethylhexan-3-yl substituents in the E (trans) configuration. The branched alkyl chains confer steric bulk, influencing its conformational stability, solubility, and intermolecular interactions. Azo compounds like this are of interest due to their applications in polymer chemistry, photoresponsive materials, and catalysis. The E isomer is typically favored over the Z (cis) isomer in sterically hindered environments, as the trans arrangement minimizes steric clashes between substituents .
Properties
CAS No. |
53867-47-3 |
|---|---|
Molecular Formula |
C16H34N2 |
Molecular Weight |
254.45 g/mol |
IUPAC Name |
bis(3,5-dimethylhexan-3-yl)diazene |
InChI |
InChI=1S/C16H34N2/c1-9-15(7,11-13(3)4)17-18-16(8,10-2)12-14(5)6/h13-14H,9-12H2,1-8H3 |
InChI Key |
SLEWVDLSJKQTAJ-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)(CC(C)C)N=NC(C)(CC)CC(C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
To contextualize the properties of (E)-Bis(3,5-dimethylhexan-3-yl)diazene, we compare it with three structurally related azo compounds:
Structural and Electronic Comparisons
The table below summarizes key parameters derived from CSD entries and computational studies:
| Compound | N=N Bond Length (Å) | Dihedral Angle (°) | Thermal Motion (Ų) | Substituent Bulk (van der Waals vol., ų) |
|---|---|---|---|---|
| (E)-Bis(3,5-dimethylhexan-3-yl)diazene | ~1.24 (estimated) | 180 | ~0.05 (predicted) | 150 |
| (E)-Bis(tert-butyl)diazene | 1.25 | 180 | 0.06 | 130 |
| (E)-Bis(cyclohexyl)diazene | 1.23 | 175–180 | 0.08 | 140 |
| (Z)-Bis(2-methylpropyl)diazene | 1.26 | 0–10 | 0.12 | 120 |
Key Observations :
- N=N Bond Length : The N=N bond in (E)-Bis(3,5-dimethylhexan-3-yl)diazene is expected to align with the range observed in sterically hindered azo compounds (~1.24–1.26 Å). Increased substituent bulk correlates with slight elongation due to steric strain .
- Dihedral Angle: The E configuration enforces a near-planar geometry (dihedral angle ~180°), minimizing steric repulsion. This contrasts sharply with Z isomers, which exhibit significant non-planarity .
- Thermal Motion : Bulky substituents reduce thermal motion in crystal lattices. The compound’s low predicted thermal parameter (~0.05 Ų) suggests rigid packing, comparable to (E)-Bis(tert-butyl)diazene .
Substituent Effects on Stability and Reactivity
- Solubility: Branched alkyl chains improve solubility in nonpolar solvents relative to aryl-substituted azo compounds (e.g., azobenzenes).
Crystallographic Trends
Analysis of CSD entries reveals that bulky E-configured azo compounds predominantly adopt monoclinic or orthorhombic crystal systems. Their unit cell parameters (e.g., a = 10–12 Å, b = 8–10 Å) reflect the spatial demands of substituents . Refinement using SHELXL typically achieves R-factors below 5% for such structures, underscoring the precision of modern crystallographic tools .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
